Cas no 900021-89-8 (4-Ethoxy-3-methylphenylpropanoic acid)

• Product Name: 4-Ethoxy-3-methylphenylpropanoic acid
• CAS No: 900021-89-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5000329
• Update Time: 2025-05-19

4-Ethoxy-3-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methylphenylpropanoic acid

• Inchi： 1S/C12H16O3/c1-4-15-11-6-5-10(7-8(11)2)9(3)12(13)14/h5-7,9H,4H2,1-3H3,(H,13,14)
• InChI Key： VIHDYRJYYVOCKT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on 4-Ethoxy-3-methylphenylpropanoic acid

Comprehensive Overview of 4-Ethoxy-3-methylphenylpropanoic acid (CAS No. 900021-89-8): Properties, Applications, and Industry Insights

4-Ethoxy-3-methylphenylpropanoic acid (CAS No. 900021-89-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This phenylpropanoic acid derivative features an ethoxy group at the 4-position and a methyl group at the 3-position of the phenyl ring, which significantly influences its reactivity and potential applications. Researchers are particularly interested in its role as a synthetic intermediate for bioactive molecules, including non-steroidal anti-inflammatory drug (NSAID) precursors.

The compound's molecular formula (C₁₂H₁₆O₃) and moderate lipophilicity make it valuable for drug discovery projects. Recent studies highlight its potential in modulating enzyme inhibition pathways, aligning with current trends in targeted therapy development. The ethoxy-methyl substitution pattern on the aromatic ring offers steric and electronic effects that are being explored for structure-activity relationship (SAR) studies in medicinal chemistry.

From a commercial perspective, 4-Ethoxy-3-methylphenylpropanoic acid serves as a key building block in fine chemical synthesis. Manufacturers are optimizing production methods to meet growing demand from contract research organizations (CROs) and pharmaceutical developers. The compound's stability under various pH conditions makes it suitable for multi-step synthetic routes, addressing industry needs for reliable intermediates.

Analytical characterization of CAS No. 900021-89-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Quality control specifications emphasize purity thresholds (>98%) crucial for research applications. Storage recommendations include protection from light and moisture at controlled temperatures, following good laboratory practices (GLP) standards.

Emerging applications explore the compound's potential in flavor and fragrance chemistry, where its aromatic profile may contribute to novel sensory compounds. This diversification aligns with market trends toward bio-based specialty chemicals. Environmental considerations are driving research into green synthesis methods for this intermediate, reflecting the chemical industry's sustainability focus.

Regulatory status varies by region, but 4-Ethoxy-3-methylphenylpropanoic acid generally falls under standard chemical handling guidelines. Material Safety Data Sheets (MSDS) provide detailed handling procedures, though it doesn't appear on major restricted substances lists. Researchers should consult local regulations when planning experiments involving this compound.

The global market for phenylpropanoic acid derivatives shows steady growth, with projections indicating increased demand for customized intermediates like CAS No. 900021-89-8. Suppliers are expanding catalog offerings to include isotope-labeled versions for metabolic studies, responding to the precision medicine research trend. Pricing trends reflect the compound's niche status and synthesis complexity.

Future research directions may explore the compound's potential in material science applications, particularly as a monomer for specialty polymers. The methoxy-methyl substitution pattern could impart desirable thermal or optical properties to polymeric materials. Such developments would position this compound at the intersection of pharmaceutical and advanced material sciences.